Cas no 497223-15-1 (5-(chloromethyl)-1-propyl-imidazole;hydrochloride)

• Product Name: 5-(chloromethyl)-1-propyl-imidazole;hydrochloride
• CAS No: 497223-15-1
• MF: C₇H₁₂Cl₂N₂
• MW: 195.0896
• MDL: MFCD08668159
• CID: 1541348
• PubChem ID: 22938616
• Update Time: 2024-11-08

5-(chloromethyl)-1-propyl-imidazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(chloromethyl)-1-propyl-, monohydrochloride
• 5-(chloromethyl)-1-propyl-1H-imidazole hydrochloride
• YIVSCNRYKDBICC-UHFFFAOYSA-N
• SB17785
• 4-chloromethyl-3-propylimidazole hydrochloride
• 5-chloromethyl-1-propylimidazole hydrochloride
• 5-Chloromethyl-1-propyl-1H-imidazole hydrochloride
• 5-(CHLOROMETHYL)-1-PROPYLIMIDAZOLE HYDROCHLORIDE
• 5-(chloromethyl)-1-propyl-imidazole;hydrochloride
• 5-(CHLOROMETHYL)-1-PROPYL-1H-IMIDAZOLE HCL
• AKOS027337136
• XUA22315
• SCHEMBL3167002
• MFCD28502359
• P14986
• DB-107160
• CS-15726
• 5-(chloromethyl)-1-propyl-1H-imidazolehydrochloride
• 5-CHLOROMETHYL-1-PROPYL-1H-IMIDAZOLE
• 497223-15-1
• 5-(chloromethyl)-1-propylimidazole;hydrochloride
• CS-0040728

• MDL： MFCD08668159
• Inchi： 1S/C7H11ClN2.ClH/c1-2-3-10-6-9-5-7(10)4-8;/h5-6H,2-4H2,1H3;1H
• InChI Key： YIVSCNRYKDBICC-UHFFFAOYSA-N
• SMILES： ClC([H])([H])C1=C([H])N=C([H])N1C([H])([H])C([H])([H])C([H])([H])[H].Cl[H]

Computed Properties

• Exact Mass: 194.0377538g/mol
• Monoisotopic Mass: 194.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles